Cas no 2138247-83-1 (1-tert-butyl-5-cyclopentyl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-tert-butyl-5-cyclopentyl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2138247-83-1
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 5938520
• PubChem ID: 165835597
• Update Time: 2025-05-26

1-tert-butyl-5-cyclopentyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-5-cyclopentyl-1H-1,2,3-triazole-4-carboxylic acid
• EN300-1124188
• 2138247-83-1

• Inchi： 1S/C12H19N3O2/c1-12(2,3)15-10(8-6-4-5-7-8)9(11(16)17)13-14-15/h8H,4-7H2,1-3H3,(H,16,17)
• InChI Key： IOGGRGUICDAHQR-UHFFFAOYSA-N
• SMILES： OC(C1=C(C2CCCC2)N(C(C)(C)C)N=N1)=O

Computed Properties

• Exact Mass: 237.147726857g/mol
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 68Ų

Additional information on 1-tert-butyl-5-cyclopentyl-1H-1,2,3-triazole-4-carboxylic acid

1-tert-butyl-5-cyclopentyl-1H-1,2,3-triazole-4-carboxylic acid: An Overview of a Promising Compound (CAS No. 2138247-83-1)

1-tert-butyl-5-cyclopentyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2138247-83-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the tert-butyl and cyclopentyl substituents, contribute to its distinct chemical and biological properties.

The triazole ring is a versatile scaffold in medicinal chemistry due to its ability to form stable complexes with various biological targets. The presence of the tert-butyl group enhances the lipophilicity and metabolic stability of the molecule, while the cyclopentyl substituent adds conformational rigidity and influences the compound's binding affinity to specific receptors. These structural characteristics make 1-tert-butyl-5-cyclopentyl-1H-1,2,3-triazole-4-carboxylic acid an attractive candidate for drug development.

Recent studies have explored the potential applications of 1-tert-butyl-5-cyclopentyl-1H-1,2,3-triazole-4-carboxylic acid in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of key signaling pathways involved in inflammation, such as NF-kB and MAPK.

Beyond its anti-inflammatory potential, 1-tert-butyl-5-cyclopentyl-1H-1,2,3-triazole-4-carboxylic acid has also shown promise in cancer research. A study conducted at the National Cancer Institute found that this compound selectively inhibits the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest. The selective cytotoxicity observed in these studies suggests that 1-tert-butyl-5-cyclopentyl-1H-1,2,3-triazole-4-carboxylic acid may have potential as a targeted therapy for certain types of cancer.

In addition to its biological activities, the chemical synthesis of 1-tert-butyl-5-cyclopentyl-1H-1,2,3-triazole-4-carboxylic acid has been optimized to improve yield and purity. A recent publication in Tetrahedron Letters described a highly efficient synthetic route using click chemistry techniques. This method involves the copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is known for its high efficiency and selectivity. The optimized synthesis protocol ensures that the compound can be produced on a larger scale for further preclinical and clinical studies.

The pharmacokinetic properties of 1-tert-butyl-5-cyclopentyl-1H-1,2,3-triazole-4-carboxylic acid have also been investigated to assess its suitability as a drug candidate. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties are crucial for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further evaluate its safety and efficacy, 1-tert-butyl-5-cyclopentyl-1H-1,2,3-triazole-4-carboxylic acid has undergone extensive preclinical testing in animal models. Results from these studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. These findings support the advancement of this compound into clinical trials for further evaluation.

In conclusion, 1-tert-butyl-5-cyclopentyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2138247-83-1) represents a promising candidate for drug development due to its unique structural features and diverse biological activities. Ongoing research continues to explore its potential applications in anti-inflammatory and anticancer therapies. As more data becomes available from preclinical and clinical studies, this compound may emerge as a valuable addition to the pharmaceutical arsenal for treating various diseases.